Cas no 43121-86-4 (6-Methoxy-benzo[b]thiophene-3-carboxylic acid ethyl ester)
43121-86-4 structure
Product Name:6-Methoxy-benzo[b]thiophene-3-carboxylic acid ethyl ester
CAS No:43121-86-4
MF:C12H12O3S
MW:236.286882400513
CID:2126324
Update Time:2023-08-04
6-Methoxy-benzo[b]thiophene-3-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- ethyl 6-methoxybenzo[b]thiophene-3-carboxylate
- SSZZXFYMVSXHBF-UHFFFAOYSA-N
- 6-Methoxy-benzo[b]thiophene-3-carboxylic acid ethyl ester
- Benzo[b]thiophene-3-carboxylic acid, 6-methoxy-, ethyl ester
-
- Inchi: 1S/C12H12O3S/c1-3-15-12(13)10-7-16-11-6-8(14-2)4-5-9(10)11/h4-7H,3H2,1-2H3
- InChI Key: SSZZXFYMVSXHBF-UHFFFAOYSA-N
- SMILES: S1C=C(C(=O)OCC)C2C=CC(=CC1=2)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 257
- Topological Polar Surface Area: 63.8
6-Methoxy-benzo[b]thiophene-3-carboxylic acid ethyl ester Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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